Cas no 1955492-43-9 ((4-Methoxypyrrolidin-2-yl)methanol hydrochloride)

• Product Name: (4-Methoxypyrrolidin-2-yl)methanol hydrochloride
• CAS No: 1955492-43-9
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD29041393
• CID: 5182552
• PubChem ID: 67294034
• Update Time: 2025-11-02

(4-Methoxypyrrolidin-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methoxypyrrolidin-2-yl)methanol hydrochloride

• MDL： MFCD29041393
• Inchi： 1S/C6H13NO2.ClH/c1-9-6-2-5(4-8)7-3-6;/h5-8H,2-4H2,1H3;1H
• InChI Key： JZJNYGFWGCTQFQ-UHFFFAOYSA-N
• SMILES： O(C1CNC(CO)C1)C.Cl

Additional information on (4-Methoxypyrrolidin-2-yl)methanol hydrochloride

Comprehensive Guide to (4-Methoxypyrrolidin-2-yl)methanol hydrochloride (CAS No. 1955492-43-9): Properties, Applications, and Market Insights

(4-Methoxypyrrolidin-2-yl)methanol hydrochloride (CAS No. 1955492-43-9) is a specialized pyrrolidine derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its methoxy-substituted pyrrolidine backbone and hydrochloride salt form, has garnered attention for its unique structural features and versatile applications. As researchers increasingly explore nitrogen-containing heterocycles for drug discovery, compounds like (4-Methoxypyrrolidin-2-yl)methanol HCl have become valuable building blocks in medicinal chemistry.

The molecular structure of 1955492-43-9 combines a pyrrolidine ring with a methoxy group at the 4-position and a hydroxymethyl side chain, making it particularly useful for designing bioactive molecules. Recent trends in small molecule drug development have highlighted the importance of such chiral intermediates, especially in the synthesis of CNS-targeting therapeutics and GPCR modulators. The hydrochloride salt form enhances the compound's stability and solubility, crucial factors for pharmaceutical applications.

In the context of current research trends, (4-Methoxypyrrolidin-2-yl)methanol hydrochloride aligns with several hot topics in chemical research. The growing interest in fragment-based drug discovery has increased demand for diverse scaffold molecules like this pyrrolidine derivative. Additionally, its potential as a precursor for nootropic compounds has been explored in recent studies, though proper research protocols must always be followed. The compound's hydrogen bonding capacity and spatial configuration make it particularly interesting for designing molecules that interact with biological targets.

From a synthetic chemistry perspective, CAS 1955492-43-9 serves as an important intermediate in multi-step organic syntheses. Its chiral centers allow for the creation of enantiomerically pure compounds, which is crucial in modern asymmetric synthesis. The pharmaceutical industry has shown particular interest in such optically active intermediates for developing more effective and selective medications. Recent publications have described its use in creating novel kinase inhibitors and neurotransmitter analogs, though all applications require proper research validation.

The market for specialized pharmaceutical intermediates like (4-Methoxypyrrolidin-2-yl)methanol HCl has been growing steadily, driven by increased R&D investment in targeted therapies. Quality standards for such compounds have become more stringent, with emphasis on high-purity synthesis and comprehensive analytical characterization. Researchers looking for this compound should verify suppliers' certificates of analysis and GMP compliance where applicable. The global push for more sustainable chemistry practices has also influenced production methods for such intermediates.

Storage and handling of 1955492-43-9 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound's stability under various conditions has been studied, with recommendations for anhydrous storage in some cases. Researchers frequently search for information about its solubility profile and compatibility with common reagents, which are important considerations for experimental design.

Analytical characterization of (4-Methoxypyrrolidin-2-yl)methanol hydrochloride typically includes HPLC analysis, mass spectrometry, and NMR spectroscopy. These techniques confirm the compound's identity and purity, which are critical for research applications. Recent advances in analytical chemistry have enabled more precise quality control for such specialized intermediates. The compound's spectral data and chromatographic properties are often requested by researchers planning synthetic routes.

Looking forward, the scientific community continues to explore new applications for pyrrolidine-based compounds like CAS 1955492-43-9. Its potential in peptide mimetics design and as a conformational constraint in medicinal chemistry makes it a valuable tool for researchers. The compound's relevance to current drug discovery paradigms ensures ongoing interest from both academic and industrial laboratories. As with all research chemicals, proper scientific methodology and regulatory compliance must guide its use in any application.